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Compound of Interest

Compound Name: PROTAC SOS1 degrader-4

Cat. No.: B12388693

In-Depth Technical Guide: PROTAC SOS1
Degrader-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the structure, chemical properties,
and biological activity of PROTAC SOS1 degrader-4, a potent and selective degrader of the
Son of Sevenless 1 (SOS1) protein. As a key guanine nucleotide exchange factor for KRAS,
SOS1 is a critical node in the RAS/MAPK signaling pathway, which is frequently dysregulated
in human cancers. The targeted degradation of SOS1 via Proteolysis Targeting Chimeras
(PROTACS) represents a promising therapeutic strategy for treating KRAS-mutant cancers.
PROTAC SOS1 degrader-4, also identified as compound 10 in patent literature, has
demonstrated significant potential in preclinical studies, exhibiting potent SOS1 degradation
and antiproliferative activity.[1][2] This document details the chemical characteristics,
mechanism of action, and the experimental protocols used to evaluate the efficacy of this
compound.

Chemical Structure and Properties

PROTAC SOS1 degrader-4 is a heterobifunctional molecule designed to simultaneously bind
to SOS1 and an E3 ubiquitin ligase, thereby inducing the ubiquitination and subsequent
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proteasomal degradation of SOSL1. It is comprised of three key components: a ligand that binds
to SOS1, a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and a linker
that connects these two moieties.

Summary of Chemical Properties

Property Value Reference
Molecular Formula Cs7H76CIFN1004S [3]
Molecular Weight 1051.79 g/mol [3]
Synonyms Compound 10 [11[2]

Mechanism of Action

PROTAC SOS1 degrader-4 functions by hijacking the cell's natural protein disposal system,
the ubiquitin-proteasome system, to selectively eliminate the SOS1 protein.

o Ternary Complex Formation: The degrader first binds to both the SOS1 protein and the VHL
E3 ligase, forming a ternary complex.

 Ubiquitination: The close proximity of SOS1 and the E3 ligase within this complex facilitates
the transfer of ubiquitin molecules from the E3 ligase to the SOS1 protein.

o Proteasomal Degradation: The poly-ubiquitinated SOS1 is then recognized and degraded by
the 26S proteasome.

o Catalytic Cycle: After inducing degradation, the PROTAC is released and can bind to another
SOS1 protein, enabling a catalytic cycle of degradation.

Below is a diagram illustrating the mechanism of action for a generic PROTAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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